2-Chloro-5-[2-chloro-4-(trifluoromethyl)phenoxy]benzoyl chloride

• CAS No.: 80222-79-3
• Molecular Formula: C14H6Cl3F3O2
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 2-chloro-5-[2-chloro-4-(trifluoromethyl)phenoxy]benzoyl chloride
• InChI: InChI=1S/C14H6Cl3F3O2/c15-10-3-2-8(6-9(10)13(17)21)22-12-4-1-7(5-11(12)16)14(18,19)20/h1-6H
• InChI Key: QNBLCVPCKSTOGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)Cl)OC2=CC(=C(C=C2)Cl)C(=O)Cl

Description

2-Chloro-5-[2-chloro-4-(trifluoromethyl)phenoxy]benzoyl chloride is a useful research compound. Its molecular formula is C14H6Cl3F3O2 and its molecular weight is 369.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 100 ml sulfonylchloride was heated 20.0 g (0.057 mol) of 2-chloro-5-(2-chloro-4-trifluoromethylphenoxy)benzoic acid to reflux for 1 hour, and then thionylchloride was removed by distillation. By vacuum distillation of the residue, 18.2 g (0.049 mol) of 2-chloro-5-(2-chloro-4-trifluoromethylphenoxy)benzoyl chloride was obtained; yield 86.0%, b.p. 142°-155° C./0.35 mmHg, nD25 1.5652.